Cas no 790167-40-7 (2-amino-1-(2-ethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-ethoxyphenyl)propan-1-one
• CAS No: 790167-40-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 555037
• PubChem ID: 19995430
• Update Time: 2025-11-01

2-amino-1-(2-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-(2-ethoxyphenyl)-
• 1-Propanone,2-amino-1-(2-ethoxyphenyl)-(9CI)
• 2-amino-1-(2-ethoxyphenyl)propan-1-one
• 2-Amino-1-(2-ethoxyphenyl)-1-propanone
• EN300-1866426
• 790167-40-7
• AKOS027415865

• Inchi： 1S/C11H15NO2/c1-3-14-10-7-5-4-6-9(10)11(13)8(2)12/h4-8H,3,12H2,1-2H3
• InChI Key： BNCYFKVIABHDJO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(C(C)N)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-ethoxyphenyl)propan-1-one

Professional Introduction to 2-amino-1-(2-ethoxyphenyl)propan-1-one (CAS No. 790167-40-7)

2-amino-1-(2-ethoxyphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 790167-40-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a structural framework that combines an amino group, an ethoxyphenyl moiety, and a propanone backbone, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The unique arrangement of functional groups in this compound makes it a versatile intermediate for the development of more complex molecules, particularly in the context of drug discovery and agrochemical synthesis.

The ethoxyphenyl substituent in 2-amino-1-(2-ethoxyphenyl)propan-1-one contributes to its reactivity and interaction with biological systems. This aromatic ring, modified by an ethoxy group, is a common feature in many pharmacologically active compounds. The presence of the amino group at the terminal position of the propanone chain enhances its potential as a building block for further functionalization. Such structural characteristics are often exploited in the design of molecules targeting specific biological pathways, making this compound a subject of interest for researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-amino-1-(2-ethoxyphenyl)propan-1-one and biological targets. These studies have highlighted its potential as a scaffold for kinase inhibitors, particularly those involved in cancer therapy. The combination of an amino group and an aromatic ring with electron-donating substituents can modulate binding affinity to protein targets, making this compound a valuable candidate for further optimization.

One of the most compelling aspects of 2-amino-1-(2-ethoxyphenyl)propan-1-one is its role as an intermediate in the synthesis of more complex molecules. For instance, it can be transformed into amides or esters through straightforward chemical reactions, expanding its utility in medicinal chemistry. The ease with which this compound can be modified allows chemists to explore a wide range of structural variations, each with the potential to yield new bioactive entities.

Recent research has also explored the derivatives of 2-amino-1-(2-ethoxyphenyl)propan-1-one in the context of antimicrobial applications. The structural motif present in this compound has shown promise in disrupting bacterial cell wall synthesis and inhibiting key enzymatic pathways. Such findings are particularly relevant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 2-amino-1-(2-ethoxyphenyl)propan-1-one itself is another area where modern chemical techniques have made significant strides. Catalytic methods and green chemistry principles have been increasingly employed to improve yield and reduce environmental impact. These advancements not only make the production of this compound more efficient but also align with broader sustainability goals in the chemical industry.

In conclusion, 2-amino-1-(2-ethoxyphenyl)propan-1-one (CAS No. 790167-40-7) represents a fascinating compound with diverse applications in synthetic and medicinal chemistry. Its unique structural features, combined with recent advancements in chemical research, position it as a promising candidate for further exploration. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new drugs and functional materials.